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Compound of Interest

Compound Name: Phoyunnanin E

Cat. No.: B11934021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phoyunnanin E is a naturally occurring stilbenoid, specifically classified as a

bis(dihydrophenanthrene) ether. It was first isolated from the whole plant of Pholidota

yunnanensis ROLFE, a species of orchid.[1] Subsequent research has also identified

Phoyunnanin E in Dendrobium venustum. The compound has garnered significant interest

within the scientific community due to its notable biological activities, including potent

antimalarial and apoptosis-inducing effects in cancer cells. This guide provides a

comprehensive overview of the chemical structure and known properties of Phoyunnanin E,

based on available scientific literature.

Chemical Structure
The systematic name for Phoyunnanin E is 1-[(9,10-dihydro-4-hydroxy-2-methoxy-7-

phenanthrenyl)oxy]-4,7-dihydroxy-2-methoxy-9,10-dihydrophenanthrene.[1] Its structure was

elucidated based on spectroscopic evidence.[1]

Molecular Formula: C₃₀H₂₆O₇

Chemical Structure Diagram:

Caption: 2D Chemical Structure of Phoyunnanin E.
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Physicochemical and Spectroscopic Data
Detailed physicochemical and spectroscopic data are crucial for the unambiguous identification

and characterization of Phoyunnanin E. The following tables summarize the key data points

derived from its initial isolation and structural elucidation.

Table 1: Physicochemical Properties of Phoyunnanin E

Property Value

Appearance White amorphous powder

Molecular Formula C₃₀H₂₆O₇

Molecular Weight 500.53 g/mol

UV (MeOH) λmax (log ε) 215 (4.83), 282 (4.26), 305 (sh, 4.08) nm

IR (KBr) νmax
3400, 1615, 1595, 1500, 1460, 1280, 1220,

1150, 830 cm⁻¹

Optical Rotation [α]D²⁵ -35.7° (c 0.12, MeOH)

Table 2: ¹H NMR Spectroscopic Data for Phoyunnanin E (500 MHz, CD₃OD)
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Position δH (ppm) Multiplicity J (Hz)

3 6.45 d 2.5

5 6.43 d 2.5

6 6.64 s

8 6.43 d 2.5

9, 9' 2.65 m

10, 10' 2.65 m

2'-OCH₃ 3.78 s

3' 6.45 d 2.5

5' 6.43 d 2.5

6' 6.64 s

8' 6.43 d 2.5

2-OCH₃ 3.78 s

Table 3: ¹³C NMR Spectroscopic Data for Phoyunnanin E (125 MHz, CD₃OD)
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Position δC (ppm) Position δC (ppm)

1 140.2 1' 140.2

2 159.8 2' 159.8

3 99.8 3' 99.8

4 156.8 4' 156.8

4a 115.2 4a' 115.2

5 106.2 5' 106.2

6 118.5 6' 118.5

7 152.1 7' 152.1

8 109.1 8' 109.1

8a 136.2 8a' 136.2

9 30.1 9' 30.1

10 30.1 10' 30.1

2-OCH₃ 55.6 2'-OCH₃ 55.6

Table 4: High-Resolution Mass Spectrometry (HR-ESI-MS) Data for Phoyunnanin E

Ion Calculated m/z Found m/z

[M+H]⁺ 501.1706 501.1702

Experimental Protocols
Isolation of Phoyunnanin E from Pholidota yunnanensis
The isolation of Phoyunnanin E was achieved through a multi-step extraction and

chromatographic process:

Extraction: The air-dried whole plant of Pholidota yunnanensis (5 kg) was extracted three

times with 95% ethanol at room temperature.
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Solvent Partitioning: The concentrated ethanol extract was suspended in water and

partitioned successively with petroleum ether, ethyl acetate, and n-butanol.

Column Chromatography: The ethyl acetate-soluble fraction was subjected to column

chromatography on a silica gel column, eluting with a gradient of chloroform-methanol to

yield several fractions.

Further Purification: The fraction containing Phoyunnanin E was further purified by repeated

column chromatography on silica gel and Sephadex LH-20, followed by preparative HPLC to

yield the pure compound.

Spectroscopic Analysis
The structure of Phoyunnanin E was determined using a combination of spectroscopic

techniques:

UV Spectroscopy: A UV-Vis spectrophotometer was used to record the ultraviolet spectrum

in methanol.

IR Spectroscopy: The infrared spectrum was obtained using a Fourier-transform infrared

spectrophotometer with KBr pellets.

NMR Spectroscopy: ¹H and ¹³C NMR, as well as 2D NMR (COSY, HSQC, HMBC) spectra,

were recorded on a 500 MHz NMR spectrometer in deuterated methanol (CD₃OD). Chemical

shifts are reported in ppm relative to the solvent signals.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

was performed to determine the exact mass and molecular formula of the compound.

Biological Activity and Signaling Pathways
Phoyunnanin E has demonstrated significant biological activity, most notably its apoptosis-

inducing effects on non-small cell lung cancer cells. Research indicates that Phoyunnanin E
mediates apoptosis through a p53-dependent pathway. This involves the accumulation of

cellular p53 protein, which in turn leads to the downregulation of anti-apoptotic proteins like

Mcl-1 and Bcl-2, and the upregulation of the pro-apoptotic protein BAX. Furthermore,

Phoyunnanin E treatment has been shown to decrease the expression of survivin, an inhibitor

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b11934021?utm_src=pdf-body
https://www.benchchem.com/product/b11934021?utm_src=pdf-body
https://www.benchchem.com/product/b11934021?utm_src=pdf-body
https://www.benchchem.com/product/b11934021?utm_src=pdf-body
https://www.benchchem.com/product/b11934021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of apoptosis. The activation of caspase-9 and caspase-3, along with the cleavage of poly

(ADP-ribose) polymerase (PARP), are key events in the execution of apoptosis induced by

Phoyunnanin E.

Apoptosis Signaling Pathway Induced by Phoyunnanin
E
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Caption: Signaling pathway of Phoyunnanin E-induced apoptosis.
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Conclusion
Phoyunnanin E is a promising natural product with a well-defined chemical structure and

significant biological activities. The detailed spectroscopic and physicochemical data provided

in this guide serve as a valuable resource for its identification and further investigation. The

elucidation of its pro-apoptotic signaling pathway offers a foundation for future research into its

potential as a therapeutic agent, particularly in the context of oncology. Further studies are

warranted to explore its full pharmacological profile and potential for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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